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Compound of Interest

O-(2-
Compound Name:
(Vinyloxy)ethyl)hydroxylamine

cat. No.: B1323393

Essential Safety and Handling Guide for O-(2-
(Vinyloxy)ethyl)hydroxylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for O-(2-
(Vinyloxy)ethyl)hydroxylamine (CAS No. 391212-29-6) to ensure safe laboratory practices.

Hazard Identification and Classification

O-(2-(Vinyloxy)ethyl)hydroxylamine is classified as a hazardous substance. The primary
hazards are associated with its flammability and potential for causing severe skin and eye

damage.[1]
Hazard Classification Description
Flammable Liquid Indicated by GHS pictogram GHS02.[2]

Causes severe skin burns (Category 1A, 1B,
1C).[1]

Skin Corrosion/Irritation

Serious Eye Damage Causes serious eye damage.[1]

Very toxic to aquatic life with long-lasting effects

Aquatic Hazard
(Category 1).[1]
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Signal Word: Danger[1]

Hazard Statements:

o H225: Highly flammable liquid and vapor.[2]

e H314: Causes severe skin burns and eye damage.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this chemical to minimize
exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Face shield and safety

glasses.[1]

To protect against splashes
that can cause severe eye

damage.

Hand Protection

Impervious gloves.[3]

To prevent skin contact which
can cause severe burns.
Dispose of contaminated

gloves after use.[1]

Body Protection

Complete suit protecting
against chemicals.[1]

Protective work clothing.[3]

To shield the body from
potential splashes and contact.
The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1]

Respiratory Protection

Use a suitable respirator when
high concentrations are
present.[3] For nuisance
exposures, use type P95 (US)
or type P1 (EU EN 143)
particle respirator. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[1][4]

To prevent inhalation of

vapors, mists, or dust.[4]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the chemical's integrity and

prevent accidents.
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Procedure

Guideline

Safe Handling

Avoid contact with skin and eyes.[1][4] Avoid
formation of dust and aerosols.[1][4] Provide

appropriate exhaust ventilation.[1][4]

Storage Conditions

Store in a dry, sealed place.[4] Recommended
storage temperature is -20°C, protected from
light, and stored under nitrogen. Another source
suggests storage at -10 °C in an inert

atmosphere.[1]

General Hygiene

Wash hands before breaks and at the end of
work.[1][3] Keep away from foodstuffs,
beverages, and feed.[3] Remove all soiled and

contaminated clothing immediately.[3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[3]4]

Skin Contact

Immediately wash with water and soap and
rinse thoroughly.[3] Seek immediate medical

advice.[3]

Eye Contact

Rinse opened eye for several minutes under
running water.[3] Rinse cautiously with water for
at least 15 minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1]
Consult a doctor.[1][3]

Ingestion

Rinse mouth with water.[4] Never give anything
by mouth to an unconscious person.[1][4] Seek

immediate medical advice.[3]
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General Advice: In all cases of exposure, consult a physician and show them the safety data
sheet.[1][3][4]

Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Accidental Release Measures:

Evacuate: Evacuate personnel to safe areas.[4]
« Ventilate: Ensure adequate ventilation.[4]
o Containment: Prevent the product from entering drains.[1][4]

o Clean-up: For spills, use personal protective equipment.[4] Soak up with inert absorbent
material and dispose of as hazardous waste.[3] For solids, sweep up and shovel without
creating dust.[4] Keep in suitable, closed containers for disposal.[1][3][4]

Disposal:

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1][4]
This material can be burned in a chemical incinerator equipped with an afterburner and
scrubber.[4]

o Contaminated Packaging: Dispose of as unused product.[1][4]

e Regulations: Always comply with federal, state, and local regulations for proper handling and
disposal.[3]

Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of O-(2-(Vinyloxy)ethyl)hydroxylamine.
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Safe Handling and Disposal Workflow for O-(2-(Vinyloxy)ethyl)hydroxylamine

Preparation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

2. Prepare Work Area
(Fume Hood, Spill Kit)

Handling
Y

3. Handle Chemical
in Fume Hood

'

4. Perform Experiment

Dispvosal

5. Segregate Waste
(Liquid, Solid, Sharps)

'

6. Place in Labeled
Hazardous Waste Container

Post-Handling
y

7. Clean Work Area

'

8. Doff and Dispose/Clean PPE

'

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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